2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide

• IUPAC Name: 2-chloro-N-(4-ethoxyphenyl)-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C26H23ClN2O3/c1-3-32-21-13-11-20(12-14-21)29(26(31)22-9-4-5-10-23(22)27)16-19-15-18-8-6-7-17(2)24(18)28-25(19)30/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key: ADVGETHEAVMOEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC(=C3NC2=O)C)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C26H23ClN2O3
• Molecular Weight: 446.9 g/mol

Description

2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has shown promise in various areas of research, including cancer treatment, anti-inflammatory therapy, and neuroprotection.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide is not fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce cell death in cancer cells, reduce inflammation, and protect against oxidative stress. Additionally, this compound has been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide in lab experiments is its potential as a therapeutic agent. This compound has shown promise in various areas of research and may lead to the development of new treatments for cancer and neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are many future directions for research on 2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide. One area of research could be the development of new cancer therapies based on the mechanism of action of this compound. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. Other future directions could include investigating the potential neuroprotective effects of this compound and its use in the treatment of neurodegenerative diseases. Overall, the potential applications of this compound in scientific research are vast, and further studies are needed to fully understand its potential.

Synthesis Methods

2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide can be synthesized using a multi-step process involving various chemical reactions. The synthesis involves the use of reagents such as 2-chlorobenzoyl chloride, 4-ethoxyaniline, 2-hydroxy-8-methylquinoline, and triethylamine. The final product is obtained after purification and isolation steps.

Scientific Research Applications

The potential applications of 2-chloro-N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)benzamide in scientific research are vast. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. Additionally, this compound has been studied for its anti-inflammatory effects and has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.